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Compound of Interest

Compound Name: Nickel dichromate

Cat. No.: B099472

This guide provides a detailed analysis of the oxidation state of nickel in nickel dichromate,
intended for researchers, scientists, and professionals in drug development.

Introduction to Nickel Dichromate

Nickel dichromate is an inorganic compound with the chemical formula NiCr207[1][2][3][4]. It
is an ionic compound composed of nickel cations and dichromate anions. Understanding the
oxidation states of the constituent elements is fundamental to comprehending its chemical
properties and reactivity.

Determination of Oxidation States

The oxidation state of an atom in a compound represents its degree of oxidation and is the
hypothetical charge that an atom would have if all bonds to atoms of different elements were
100% ionic. The determination of oxidation states follows a set of established rules.

The following protocol outlines the rules-based method for determining the oxidation states of
each element in nickel dichromate:

» Overall Charge Neutrality: The sum of the oxidation states of all atoms in a neutral
compound is zero[5][6][7]. Nickel dichromate (NiCr207) is a neutral compound.

« |dentify Constituent lons: Nickel dichromate is formed from the nickel(ll) ion (Ni2*) and the
dichromate ion (Cr20727)[2][4].
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o Oxidation State of Monatomic lons: For a monatomic ion, the oxidation state is equal to the
charge of the ion[5][8][9]. Therefore, the oxidation state of the nickel ion (Ni2*) is +2.

e Known Oxidation State of Oxygen: Oxygen, in most of its compounds, has an oxidation state
of -2[5][7][10].

o Calculate the Oxidation State of Chromium: The sum of the oxidation states of all atoms in a
polyatomic ion is equal to the charge of the ion[5][6][7]. For the dichromate ion (Cr20727):

Let the oxidation state of chromium be 'X'.

o

o

There are two chromium atoms and seven oxygen atoms.

[¢]

The equation is: (2 * x) + (7 * -2) = -2[11][12].

[¢]

Solving for x: 2x - 14 = -2, which gives 2x = +12, and therefore x = +6.

o

Thus, the oxidation state of chromium in the dichromate ion is +6[11][13].

Data Presentation: Summary of Oxidation States

The oxidation states of the elements in nickel dichromate are summarized in the table below
for clarity and easy comparison.

Element (Symbol) lon Oxidation State
Nickel (Ni) Ni2* +2
Chromium (Cr) Cr2072~ +6
Oxygen (O) Cr2072- -2

Visualization of the Determination Process

The logical workflow for determining the oxidation state of nickel in nickel dichromate is
illustrated in the following diagram.

Workflow for determining oxidation states in NiCrz07.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.thoughtco.com/rules-for-assigning-oxidation-numbers-607567
http://web.viu.ca/krogh/chem331/organic%20oxidation%20states.pdf
https://inspiritvr.com/rules-for-oxidation-numbers-study-guide/
https://www.thoughtco.com/rules-for-assigning-oxidation-numbers-607567
https://www.dummies.com/article/academics-the-arts/science/chemistry/rules-for-assigning-oxidation-numbers-to-elements-194221/
https://www.youtube.com/watch?v=CLBPOl_q3k0
https://www.thoughtco.com/rules-for-assigning-oxidation-numbers-607567
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Electrochemistry/Redox_Chemistry/Oxidation_States_(Oxidation_Numbers)
https://www.dummies.com/article/academics-the-arts/science/chemistry/rules-for-assigning-oxidation-numbers-to-elements-194221/
https://general.chemistrysteps.com/cr2o72-oxidation-numbers/
https://www.quora.com/What-is-the-oxidation-number-of-Cr-in-Cr2O7
https://general.chemistrysteps.com/cr2o72-oxidation-numbers/
https://en.wikipedia.org/wiki/Chromate_and_dichromate
https://www.benchchem.com/product/b099472?utm_src=pdf-body
https://www.benchchem.com/product/b099472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In conclusion, by applying the fundamental rules of assigning oxidation states, the oxidation
state of nickel in nickel dichromate is determined to be +2, while chromium exists in its +6
oxidation state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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